Cas no 5419-74-9 (1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate)
5419-74-9 structure
Product Name:1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate
1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate
- [2-(acetyloxymethyl)-3-hydroxy-2-(hydroxymethyl)propyl] acetate
- 2,2-bis(hydroxymethyl)propane-1,3-diyl diacetate
- 2,2-Bis-acetoxymethyl-propan-1,3-diol
- 2,2-bis-acetoxymethyl-propane-1,3-diol
- AC1Q631M
- AG-K-94640
- AR-1D1184
- CTK5D6292
- Di-O-acetyl-pentaerythrit
- Ethanone,1-[2-(acetyloxy)phenyl]-
- NSC9828
- pentaerythritol bisacetate
- pentaerythritol diacetate
- Pentaerythritoldiacetat
- Pentaerythrol-diacetat
- SCHEMBL10584206
- NSC-9828
- 2,2-Bis(hydroxymethyl)-1,3-propanediyl diacetate
- 5419-74-9
- DTXSID00278747
-
- Inchi: 1S/C9H16O6/c1-7(12)14-5-9(3-10,4-11)6-15-8(2)13/h10-11H,3-6H2,1-2H3
- InChI Key: SMWVKLFSRAUNLB-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC(CO)(CO)COC(C)=O
Computed Properties
- Exact Mass: 220.09468
- Monoisotopic Mass: 220.094688
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.1
- XLogP3: -1.2
Experimental Properties
- PSA: 93.06
- LogP: -0.91640
1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5419-74-9 (1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate) Related Products
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